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Thermophysical & Chemical Properties

The table below summarizes the key available data for 1-hexanol. Specific quantitative data for terpineol

from the search results is limited, but it is consistently described as a higher-boiling, more viscous solvent

traditionally used in silver pastes [1].

Property

1-Hexanol

Terpineol (from context)

Chemical Formula

Molar Mass (g-mol-?)

Boiling Point (°C)

Density (g-cm~—3 at
20°C)

Viscosity

Volatilization Rate

CesH140 [2]

102.17 [3] [2]

157 [2]

0.82 [2]

Lower (reduces paste

viscosity) [1]

Higher / Faster [1]

Information Missing

Information Missing

Higher than 1-hexanol [1]

Information Missing

Higher (contributes to higher paste

viscosity) [1]

Lower / Slower [1]
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Performance in Silver Paste Applications

Recent research has investigated 1-hexanol as a potential replacement for traditional solvents like terpineol
and 2-(2-Butoxyethoxy) ethyl acetate (DGBA) in low-temperature sintered silver pastes [1]. The
experimental data comes from a study where 1-hexanol was used to gradually replace these traditional

solvents, and the resulting pastes were comprehensively tested.

Experimental Protocol and Key Findings

The methodology and results from the investigation are summarized below [1]:

¢ Paste Formulation: Silver paste was formulated by mixing silver particles with organic components,
where 1-hexanol was used to progressively replace terpineol/DGBA.

e Thermal Analysis: Thermogravimetric analysis (TGA) and differential scanning calorimetry
(DSC) were used to study the thermal behavior. Results confirmed that 1-hexanol reduces the
volatilization temperature and increases the volatilization rate of the organic vehicle compared to the
traditional solvent formulation.

¢ Rheology Tests: These tests assessed the printing properties of the paste. The study concluded that
the paste prepared with 1-hexanol maintained suitable printing performance.

o Electrical Performance: After sintering, the electrical resistivity of the silver traces was measured.

o Paste formulated with 1-hexanol achieved a resistivity of (4.2 + 0.8) x 10~> Q-cm when
sintered at a low temperature of 175 °C.
o When sintered at 250 °C, the resistivity improved to (6.4 = 0.7) x 10~ Q-cm.

The following diagram illustrates the experimental workflow for evaluating the silver paste:
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Silver Paste Solvent Evaluation Workflow
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Comparative Advantages and Limitations
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e Advantages of 1-Hexanol:

o Lower Sintering Temperature: Enables the formation of conductive traces at temperatures as
low as 175°C, which is beneficial for heat-sensitive substrates.

o Faster Processing: Higher volatilization rate can potentially reduce drying or curing times.

o Favorable Rheology: Can reduce the overall viscosity of the paste, which may be
advantageous for certain printing techniques.

e Advantages of Terpineol:

o Established Formulation: A traditional, well-understood solvent in the industry.
o Controlled Drying: Higher boiling point and slower volatilization may allow for better leveling
and defect reduction before the film sets.

How to Select a Solvent

The choice between 1-hexaneol and terpineol depends heavily on your application requirements:

e For low-temperature processing on substrates like certain plastics, or for faster manufacturing
cycles, 1-hexanol presents a strong, research-backed alternative [1].

¢ For traditional paste formulations or applications where a slower evaporation rate is desirable to
minimize film defects, terpineol may still be preferred.

A comprehensive comparison would require more complete data. To make a fully informed decision, you

could:

e Consult Chemical Databases: Look up terpineol on authoritative sites like the NIST WebBook to
obtain its precise thermophysical properties for a direct comparison.

e Consider a Solvent Similarity Index: Newer research approaches, like the Solvent Similarity
Index (SSI), aim to provide a quantitative basis for comparing the solvation properties of different
solvents, which could be a more systematic way to identify alternatives [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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